Cas no 1789629-65-7 (2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1789629-65-7
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5999360
• PubChem ID: 110459257
• Update Time: 2025-05-20

2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1789629-65-7
• 2-(2-acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-10053928
• 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H12N2O3S/c1-5-8(9(13)14)15-7(11-5)3-4-10-6(2)12/h3-4H2,1-2H3,(H,10,12)(H,13,14)
• InChI Key： WGAHLZBQUNYPGH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CCNC(C)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid, with the CAS number 1789629-65-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the acetamidoethyl group and the methyl substituent adds complexity to its structure, making it a versatile compound for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid as a precursor for synthesizing bioactive compounds. Its carboxylic acid group provides an excellent site for further functionalization, enabling the creation of peptide bonds or ester linkages. This property makes it a valuable building block in the synthesis of complex molecules with therapeutic potential.

The synthesis of 1789629-65-7 involves a multi-step process that typically starts with the preparation of the thiazole ring. The introduction of the acetamidoethyl group and the methyl substituent requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, have been employed to optimize this process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current green chemistry principles.

In terms of applications, 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has shown promise in several areas. Its ability to form stable conjugates with other biomolecules makes it a candidate for drug delivery systems. Additionally, its structural versatility allows it to be used as an intermediate in the synthesis of antibiotics, antiviral agents, and anticancer drugs. Recent research has particularly focused on its role in developing novel anti-inflammatory agents, where its unique pharmacokinetic properties provide advantages over traditional therapies.

The physicochemical properties of this compound are equally noteworthy. Its solubility profile and stability under various conditions make it suitable for use in both laboratory settings and industrial applications. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, have been utilized to confirm its structure and purity. These analyses are crucial for ensuring consistency in its production and application across different fields.

In conclusion, 2-(2-Acetamidoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide range of applications position it as a key compound in contemporary research and development efforts. As scientific advancements continue to unfold, this molecule is likely to play an even more prominent role in shaping the future of pharmaceuticals and related industries.